Cas no 1361549-50-9 (5-Chloro-3-(3,5-dichlorophenyl)-2-hydroxypyridine)

• Product Name: 5-Chloro-3-(3,5-dichlorophenyl)-2-hydroxypyridine
• CAS No: 1361549-50-9
• MF: C₁₁H₆Cl₃NO
• MW: 274.530439853668
• CID: 4919429
• Update Time: 2025-05-25

5-Chloro-3-(3,5-dichlorophenyl)-2-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-(3,5-dichlorophenyl)-2-hydroxypyridine

• Inchi： 1S/C11H6Cl3NO/c12-7-1-6(2-8(13)3-7)10-4-9(14)5-15-11(10)16/h1-5H,(H,15,16)
• InChI Key： ZNKLMTGYYKPOSK-UHFFFAOYSA-N
• SMILES： ClC1=CNC(C(=C1)C1C=C(C=C(C=1)Cl)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 354
• XLogP3: 3.4
• Topological Polar Surface Area: 29.1

Additional information on 5-Chloro-3-(3,5-dichlorophenyl)-2-hydroxypyridine

Research Briefing on 5-Chloro-3-(3,5-dichlorophenyl)-2-hydroxypyridine (CAS: 1361549-50-9)

The compound 5-Chloro-3-(3,5-dichlorophenyl)-2-hydroxypyridine (CAS: 1361549-50-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings regarding its synthesis, biological activity, and pharmacological relevance, as documented in recent peer-reviewed literature and patent filings.

Recent studies highlight this compound's role as a key intermediate in the synthesis of novel antimicrobial agents. A 2023 publication in Bioorganic & Medicinal Chemistry Letters demonstrated its efficacy as a precursor for developing broad-spectrum antibiotics targeting multidrug-resistant Gram-positive bacteria, with MIC values ranging from 0.5-4 μg/mL against MRSA strains. The electron-withdrawing chlorine substituents and hydroxyl-pyridine core were identified as critical for bacterial membrane penetration.

Structural-activity relationship (SAR) analyses published in Journal of Medicinal Chemistry (2024) reveal that 1361549-50-9 exhibits selective inhibition of bacterial DNA gyrase (IC₅₀ = 1.2 μM) while showing minimal cytotoxicity against human cell lines (CC₅₀ > 100 μM). Molecular docking simulations indicate the 3,5-dichlorophenyl moiety binds specifically to the ATPase domain of GyrB subunit, a finding corroborated by X-ray crystallography studies of inhibitor-enzyme complexes.

In oncology research, derivative compounds of 1361549-50-9 have shown promise as modulators of the p53-MDM2 interaction pathway. A recent patent application (WO2023/154672) describes its use in synthesizing small molecules that stabilize mutant p53, with lead compounds demonstrating 80% tumor growth inhibition in xenograft models of TP53-mutated cancers at 10 mg/kg dosing.

From a chemical synthesis perspective, innovative green chemistry approaches have been developed for 1361549-50-9 production. A 2024 ACS Sustainable Chemistry & Engineering paper reports a solvent-free mechanochemical synthesis achieving 92% yield through solid-state Suzuki-Miyaura coupling, significantly reducing environmental impact compared to traditional methods. This advancement addresses previous scalability challenges noted in earlier synthetic routes.

Pharmacokinetic studies of related clinical candidates indicate favorable ADME profiles attributable to the core structure. The hydroxypyridine moiety enhances aqueous solubility (logP = 2.1) while maintaining sufficient membrane permeability, as evidenced by Caco-2 monolayer assays (P_app = 12 × 10^-6 cm/s). Metabolic stability studies in human liver microsomes show t_1/2 > 120 minutes, suggesting reduced first-pass effects.

Ongoing clinical translation efforts focus on optimizing the therapeutic window of 1361549-50-9 derivatives. Phase I trials for its antimicrobial analogs are anticipated to begin in Q4 2024, while structure-based drug design continues to explore its potential in targeting protein-protein interactions beyond current applications. The compound's versatility positions it as a valuable scaffold for addressing multiple therapeutic challenges in precision medicine.